Cas no 99011-02-6 (Imiquimod)

• Product Name: Imiquimod
• CAS No: 99011-02-6
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• MDL: MFCD00866946
• CID: 62030
• PubChem ID: 87561300
• Update Time: 2025-12-08

Imiquimod Chemical and Physical Properties

Names and Identifiers

• Imiquimod
• R-837
• S-26308
• 1-(2-METHYLPROPYL)-1H-IMIDAZO[4,5-C]QUINOLIN-4-AMINE
• 4-amino- 1-isobutyl-1h-imidazo[4,5-c]quinoline
• ALDARA
• 1-isoButyl-1H-Inudazole[4.5-c]quinoline-4-amine
• 1-(2-Methylpropyl)-1H-imidazo[4,5-c]quinolin-4-amine, R-837, S-26308, Aldara
• Imiquimod (R837, S-26308,Zyclara®, Aldara®, Beselna®)
• R 837
• 1-(2-Methylpropyl)-1H-imidazole[4,5-c]quinoline-4-amine
• 1-Isobutyl-1H-imidazo[4,5-c]quinolin-4-amine
• 4-Amino-1-isobutyl-1H-imidazo[4,5-c]quinoline
• Zyclara
• Beselna
• 4-Amino-1-isobutyl-1H-imidazo(4,5-c)quinoline
• 1-(2-methylpropyl)imidazo[4,5-c]quinolin-4-amine
• Imiquimod acetate
• S 26308
• C14H16N4
• 1-isobutylimidazo[4,5-c]quinolin-4-amine
• P1QW714R7M
• 1H-Imidazo[4,5-c]quinolin-4
• FT-0602727
• KS-5218
• NCGC00070736-03
• BRD-K26657438-001-01-2
• CHEBI:36704
• TMX 101
• MTD-39
• 1H-Imidazo[4, 1-(2-methylpropyl)-
• 1-(2-methylpropyl)-1Himidazo[4,5-c]quinolin-4-amine
• D02500
• SR-01000611320-2
• NCGC00070736-02
• Cellulose, hydrogen 1,2-benzenedicarboxylate, 2-hydroxypropyl methyl ether
• SCHEMBL26136
• Zartra
• CCG-208015
• NSC759651
• S26308
• DTXCID5021047
• CAS-99011-02-6
• IMIQUIMOD [WHO-DD]
• NSC 759651
• NSC741062
• NCGC00070736-04
• IMIQUIMOD [EMA EPAR]
• MLS000083577
• s1211
• 1-isobutyl-1H-imidazo[4,5-c]quinoline-4-amine
• AB00399298-06
• 9050-31-1
• AKOS005507352
• (Hydroxypropyl)methyl cellulose phthalate
• UNII-P1QW714R7M
• IMIQUIMOD [VANDF]
• Imiquimod, >=98% (HPLC), solid
• IMIQUIMOD [USP-RS]
• SY017571
• 1-Isobutyl-1H-imidazo[4,5-c]quinolin-4-ylamine
• 99011-02-6
• Zyclara (TN)
• Imiquimod (JAN/USP/INN)
• Q423417
• IMIQUIMOD [USAN]
• NSC-811538
• I0747
• NSC 369100
• IMIQUIMOD [MI]
• HSDB 8129
• IMIQUIMOD (USP-RS)
• 1-isobutyl-1H-imidazo [4,5-c]quinolin-4-amine
• BDBM50240849
• 1H-Imidazo[4,5-c]quinolin-4-amine, 1-(2-methylpropyl)-
• IMIQUIMOD [JAN]
• BI164576
• BRD-K26657438-001-13-7
• IMIQUIMOD [ORANGE BOOK]
• HB3109
• HMS2090M14
• SMR000048307
• AB00399298-07
• AB00399298_09
• 1-isobutyl-1H-imidazo(4,5-c)quinolin-4-amine
• Imiquimodum
• HY-B0180
• Imiquimod,(S)
• Z2588038940
• IMIQUIMOD (MART.)
• SR-01000611320-3
• IMIQUIMOD (USP MONOGRAPH)
• IMIQUIMOD [USP MONOGRAPH]
• NSC-759651
• BCP05151
• Imiquimod 100 microg/mL in Acetonitrile
• D06BB10
• HMS3715N19
• SR-01000611320
• AC-529
• 1H-Imidazo(4,5-c)quinolin-4-amine, 1-(2-methylpropyl)-
• AB00399298-05
• CHEMBL1282
• 6T0
• BIDD:GT0859
• DZ-2636
• EN300-6477856
• Tox21_110985
• NSC 741062
• IMIQUIMOD [MART.]
• YH44175
• TMX-101
• Aldara (TN)
• A845945
• 1-(2-methylpropyl)-1H-imidazo[4,5-c]-quinolin-4-amine
• DB00724
• HMS3747A13
• 1-(2-methylpropyl)-1H-imidazo(4,5-c)quinolin-4-amine
• Imiquimod [USAN:INN:BAN]
• MFCD00866946
• HMS2232G07
• NSC811538
• Vyloma
• 4-Amino-1-(2-methylpropyl)-1H-imidazo(4,5-c)quinoline
• Pharmakon1600-01502351
• Tox21_110985_1
• NS00006714
• GTPL5003
• NSC369100
• NSC-369100
• HMS3373B13
• DOUYETYNHWVLEO-UHFFFAOYSA-N
• Imiquimod - CAS 99011-02-6
• Imiquimod- Bio-X
• Imiquimod, United States Pharmacopeia (USP) Reference Standard
• IMIQUIMOD [INN]
• 1-(2-methylpropyl)-4-imidazo[4,5-c]quinolinamine
• CS-2058
• R837
• AB00399298_08
• DTXSID7041047
• BRD-K26657438-003-01-8
• imiquimod?
• NSC-828389
• NSC828389
• BBL010772
• BRD-K26657438-001-15-2
• STK583860
• BRD-K26657438-001-17-8

• MDL： MFCD00866946
• Inchi： 1S/C14H16N4/c1-9(2)7-18-8-16-12-13(18)10-5-3-4-6-11(10)17-14(12)15/h3-6,8-9H,7H2,1-2H3,(H2,15,17)
• InChI Key： DOUYETYNHWVLEO-UHFFFAOYSA-N
• SMILES： N1(C=NC2=C(N)N=C3C=CC=CC3=C12)CC(C)C

Computed Properties

• Exact Mass: 240.13700
• Monoisotopic Mass: 240.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: 2.6

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.3±0.1 g/cm3
• Melting Point: 294°C(lit.)
• Boiling Point: 456.7℃ at 760 mmHg
• Flash Point: 230℃
• Refractive Index: 1.681
• Solubility: DMSO: soluble
• Water Partition Coefficient: Soluble in dimethyl sulfoxide and dimethyl formamide. Slightly soluble in water. Insoluble in ethanol.
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• PSA: 56.73000
• LogP: 3.40390
• Merck: 4922
• λmax: 245(H2O/MeOH)(lit.)
• Solubility: Soluble in dimethyl sulfoxide and dimethyl formamide. Slightly soluble in water. Insoluble in ethanol.

Imiquimod Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S45
• RTECS：NJ5903450
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Imidazoquinolines
• Pharmaceutical and Biochemical Products Medical Disease Classifications